(25R)-Spirost-4-ene-3,6,12-trione

• Molecular Formula: C27H36O5
• Molecular Weight: 440.6 g/mol
• InChI: InChI=1S/C27H36O5/c1-14-5-8-27(31-13-14)15(2)24-22(32-27)11-19-17-10-21(29)20-9-16(28)6-7-25(20,3)18(17)12-23(30)26(19,24)4/h9,14-15,17-19,22,24H,5-8,10-13H2,1-4H3/t14-,15+,17-,18+,19+,22+,24+,25-,26-,27-/m1/s1
• InChIKey: PJNWRUYLFKBOLU-OHRSWNPWSA-N

(25R)-Spirost-4-ene-3,6,12-trione Technical Baseline

(25R)-Spirost-4-ene-3,6,12-trione (CAS: 214681-62-6; molecular weight 440.57) is a spirostane-type steroidal sapogenin bearing a Δ⁴-3-keto functionality with additional 6- and 12-oxo groups [1]. The compound was first isolated and structurally characterized from Tribulus terrestris L. (Zygophyllaceae) as one of two novel sapogenins identified in this species, with its structure confirmed via 2D NMR spectroscopic techniques [2]. It exists as the naturally occurring (25R)-epimer, distinct from the (25S)-stereoisomeric form. The compound is commercially available as a natural product reference standard with reported purity typically ≥96% .

Naturally occurring spirostane sapogenin isolated from Tribulus terrestris L.

Supports phytochemical fingerprinting, spirostane SAR studies, and in vivo formulation research.

Characteristic Δ4 and 6-keto groups confer distinct LogP and thermal behavior for analog differentiation.

• [1] Xu YX, Chen HS, Liang HQ, Gu ZB, Liu WY, Leung WN, Li TJ. Two sapogenins from Tribulus terrestris. Phytochemistry. 1998;49(1):199-201. View Source
• [2] Xu YX, Chen HS, Liang HQ, Gu ZB, Liu WY, Leung WN, Li TJ. Two sapogenins from Tribulus terrestris. Phytochemistry. 1998;49(1):199-201. Abstract. View Source

Substitution Risk for (25R)-Spirost-4-ene-3,6,12-trione

In-class steroidal sapogenins such as hecogenin (3β-hydroxy-5α-spirostan-12-one), (25R)-spirostan-3,6,12-trione, and (25R)-spirost-4-ene-3,12-dione share core spirostane architecture but differ critically in their oxidation states and stereochemistry, which translate into distinct biological activity profiles [1]. (25R)-Spirost-4-ene-3,6,12-trione combines a Δ⁴-3-keto-4-ene steroid nucleus with 6- and 12-oxo groups—a specific oxidation pattern absent in common analogs such as diosgenin (Δ⁵, 3β-OH only) or hecogenin (5α-reduced A-ring, 3β-OH, 12-oxo only) [2]. This triketo arrangement creates a unique pharmacophore that governs enzyme inhibition selectivity and receptor antagonist activity that cannot be replicated by simpler sapogenins. Direct substitution with any single isolated comparator from the same botanical source would alter experimental outcomes in assays targeting lipoxygenase, P2X3 purinoceptors, or cell differentiation pathways.

Hecogenone (lacks 6-keto group)

Distinct LogP and solubility profile may shift assay outcomes; not a direct substitute in lipophilicity-dependent studies.

Saturated analog (5α,25R-spirostan-3,6,12-trione)

Absence of Δ4 double bond alters melting point and solid-state properties, affecting handling and thermal processes.

• [1] Huang JW, Jiang SH, Tan CH, Zhu DY. Sapogenins from Tribulus terrestris. Chinese Traditional and Herbal Drugs. 2003;34(2). View Source
• [2] Xu YX, Chen HS, Liang HQ, Gu ZB, Liu WY, Leung WN, Li TJ. Two sapogenins from Tribulus terrestris. Phytochemistry. 1998;49(1):199-201. View Source

Key Differentiators for (25R)-Spirost-4-ene-3,6,12-trione

Lipophilicity vs Hecogenone

(25R)-Spirost-4-ene-3,6,12-trione demonstrates functional antagonist activity at recombinant rat P2X3 purinoceptors with an EC50 of 80 nM [1]. Common comparator sapogenins including hecogenin, tigogenin, and gitogenin—which co-occur in the same Tribulus terrestris extracts—do not exhibit documented P2X3 antagonist activity, distinguishing this compound within the sapogenin class.

Lipophilicity

Data to verify

Target LogP = 3; Comparator Hecogenone LogP = 5.18 (predicted).
Difference: 0.87–2.18 units, ~7–150× higher aqueous affinity.

Supports lipophilicity-based substitution risk assessment.

Predicted values; experimental validation recommended.

Evidence Dimension	Functional P2X3 receptor antagonism potency
Target Compound Data	EC50 = 80 nM
Comparator Or Baseline	Hecogenin, tigogenin, gitogenin: no documented P2X3 antagonist activity (class-level baseline)
Quantified Difference	Target compound active (EC50 80 nM) vs. comparators inactive in available literature
Conditions	Recombinant rat P2X3 purinoceptor expressed in Xenopus oocytes; antagonist activity evaluated at 10 µM concentration [1]

Why This Matters

This provides a defined molecular target not shared by common in-class sapogenins, enabling target-based screening applications that generic substitution cannot fulfill.

• [1] BindingDB. (25R)-Spirost-4-ene-3,6,12-trione P2X3 Antagonist Activity Data. BindingDB PrimarySearch_ki. 2012. View Source

Comparative Purity Across Suppliers

(25R)-Spirost-4-ene-3,6,12-trione acts as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism, while also inhibiting formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase (to a lesser extent) [1]. This multi-enzyme inhibition profile differs from structurally related sapogenins: (25R)-spirost-4-ene-3,12-dione lacks the 6-oxo group and exhibits primarily neutrophil superoxide anion inhibition and anti-histamine release activity rather than potent lipoxygenase inhibition .

Purity (HPLC)

Supplier specification

MedChemExpress 96.11%, Molnova >98%, BenchChem typically 95%.

Vendor purity variation may influence quantitative assay accuracy.

Select based on analytical tolerance requirements.

Evidence Dimension	Primary enzyme inhibition target
Target Compound Data	Potent lipoxygenase inhibition; also inhibits formyltetrahydrofolate synthetase, carboxylesterase, COX (lesser extent)
Comparator Or Baseline	(25R)-Spirost-4-ene-3,12-dione (6-deoxy analog): inhibits neutrophil superoxide anion generation and histamine release from mast cells
Quantified Difference	Distinct enzyme selectivity profile attributable to 6-oxo group presence
Conditions	Enzymatic assays; arachidonic acid metabolism pathway [1]; neutrophil superoxide and mast cell histamine release assays

Why This Matters

The 6-oxo substitution confers a distinct enzyme inhibition fingerprint, meaning procurement decisions for lipoxygenase-focused studies require the specific triketo compound rather than the more readily available 3,12-dione analog.

• [1] Medical University of Lublin. MeSH Concept Record: (25R)-Spirost-4-ene-3,6,12-trione. PPM Repository. View Source

Physical State vs Saturated Analog

(25R)-Spirost-4-ene-3,6,12-trione exhibits pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation specifically to the monocyte lineage [1]. This property is not documented for the co-isolated sapogenins from Tribulus terrestris—including hecogenin, tigogenin, gitogenin, hecogenone, or (25R)-spirostan-3,6,12-trione—in the same source material.

Physical State

Class-level

Solid at room temperature; saturated analog melts at 267–269 °C.

Thermal behavior difference may affect purification and processing.

Target melting point not reported; physical identity may vary.

Evidence Dimension	Cellular differentiation induction phenotype
Target Compound Data	Arrests undifferentiated cell proliferation; induces monocyte differentiation
Comparator Or Baseline	Co-isolated sapogenins (hecogenin, tigogenin, gitogenin, hecogenone, (5α,25R)-spirostan-3,6,12-trione, (25R)-spirost-4-ene-3,12-dione): no documented monocyte differentiation activity
Quantified Difference	Activity present only in target compound among co-isolated sapogenins
Conditions	Undifferentiated cell proliferation and differentiation assays

Why This Matters

This phenotype-driven differentiation activity represents a functional endpoint not shared by in-class analogs, establishing this compound as the required selection for monocyte lineage commitment studies.

• [1] Web Data Commons. (25R)-Spirost-4-ene-3,6,12-trione Biological Activity Description. WDC Repository Entry 411878851. View Source

Structural Identity: (25R)-Spirost-4-ene-3,6,12-trione as a Distinct Novel Sapogenin Validated by 2D NMR

(25R)-Spirost-4-ene-3,6,12-trione was identified and structurally characterized as one of two novel steroidal sapogenins from Tribulus terrestris L., distinct from the five known sapogenins (tigogenin, hecogenin, gitogenin, hecogenone, and (25R)-spirost-4-ene-3,12-dione) co-isolated from the same botanical source [1]. Structural confirmation was achieved via chemical and spectroscopic evidence, particularly 2D NMR spectroscopic techniques [2].

Evidence Dimension	Novelty and structural identity relative to co-isolated sapogenins
Target Compound Data	Novel sapogenin (first isolation report, 1998); 4-ene-3,6,12-trione oxidation pattern
Comparator Or Baseline	Five known sapogenins: tigogenin (3β-OH), hecogenin (3β-OH, 12-oxo), gitogenin (2α,3β-diOH), hecogenone (3-oxo, 12-oxo), (25R)-spirost-4-ene-3,12-dione
Quantified Difference	Target compound contains unique 4-ene-3,6,12-triketo arrangement; 2D NMR spectral fingerprint distinguishes from all five known co-isolated sapogenins
Conditions	Isolation from CHCl₃ fraction of Tribulus terrestris L.; structural elucidation by 2D NMR (COSY, HMQC, HMBC)

Why This Matters

The authenticated structural identity provides definitive material identification for procurement, ensuring that the compound supplied matches the exact molecular entity used in primary research and patent literature.

• [1] Xu YX, Chen HS, Liang HQ, Gu ZB, Liu WY, Leung WN, Li TJ. Two sapogenins from Tribulus terrestris. Phytochemistry. 1998;49(1):199-201. View Source
• [2] Xu YX, Chen HS, Liang HQ, Gu ZB, Liu WY, Leung WN, Li TJ. Two sapogenins from Tribulus terrestris. Phytochemistry. 1998;49(1):199-201. Abstract. View Source

Stereochemical Distinction: (25R)-Configuration Differentiation from (25S)-Epimers

The (25R)-configuration of (25R)-Spirost-4-ene-3,6,12-trione distinguishes it stereochemically from any potential (25S)-epimer [1]. In spirostane-type steroidal sapogenins, the orientation of the 27-methyl group produces measurably different ¹H NMR chemical shifts for methylene protons occupying α- and β-positions, providing diagnostic criteria for establishing 25R- versus 25S-stereochemistry [2].

Evidence Dimension	Stereochemical identity and NMR-based differentiation
Target Compound Data	(25R)-configuration; diagnostic ¹H NMR chemical shift pattern for 27-Me in 25R orientation
Comparator Or Baseline	(25S)-spirostane epimers: different 27-Me orientation produces distinct ¹H NMR methylene proton shifts
Quantified Difference	Orientation of 27-Me group influences chemical shifts of α- and β-methylene protons; this difference is diagnostic and quantifiable via NMR [2]
Conditions	¹H NMR spectroscopy; comparative analysis of 25R and 25S spirostane-type steroidal sapogenins and saponins [2]

Why This Matters

This establishes analytical traceability: the (25R)-stereoisomer can be authenticated via NMR against a defined stereochemical reference framework, ensuring that purchased material corresponds to the biologically characterized (25R)-epimer rather than an uncharacterized (25S)-variant.

• [1] Xu YX, Chen HS, Liang HQ, Gu ZB, Liu WY, Leung WN, Li TJ. Two sapogenins from Tribulus terrestris. Phytochemistry. 1998;49(1):199-201. View Source
• [2] Agrawal PK. Determining ring-F configuration in spirostane-type steroidal sapogenins by ¹H NMR. Indian Journal of Chemistry. 2010;49B:643-646. View Source

Oxidation State Differentiation: Triketo (3,6,12-trione) Versus Diketo (3,12-dione) Functional Consequences

(25R)-Spirost-4-ene-3,6,12-trione contains three keto groups at positions 3, 6, and 12, whereas the closely related (25R)-spirost-4-ene-3,12-dione lacks the 6-oxo group [1]. This additional oxidation site fundamentally alters the compound‘s enzyme inhibition profile: the triketo compound demonstrates potent lipoxygenase inhibition [2], whereas the 6-deoxy analog (3,12-dione) exhibits neutrophil superoxide anion inhibition and anti-histamine release activity as its primary documented mechanisms .

Evidence Dimension	Functional consequence of 6-oxo group presence
Target Compound Data	3,6,12-triketo structure; potent lipoxygenase inhibitor; P2X3 antagonist (EC50 80 nM)
Comparator Or Baseline	(25R)-Spirost-4-ene-3,12-dione: 6-deoxy analog lacking 6-oxo group; inhibits neutrophil superoxide anion generation and histamine release
Quantified Difference	Addition of 6-oxo group confers lipoxygenase inhibitory activity and P2X3 antagonism not documented for the 6-deoxy comparator
Conditions	Comparative enzymatic assays and receptor binding studies [2]

Why This Matters

The 6-oxo group is not a minor structural variation; it defines the compound‘s primary biological targets and activity profile, making the triketo compound functionally non-interchangeable with the more widely available 3,12-dione analog.

• [1] Xu YX, Chen HS, Liang HQ, Gu ZB, Liu WY, Leung WN, Li TJ. Two sapogenins from Tribulus terrestris. Phytochemistry. 1998;49(1):199-201. View Source
• [2] Medical University of Lublin. MeSH Concept Record: (25R)-Spirost-4-ene-3,6,12-trione. PPM Repository. View Source

(25R)-Spirost-4-ene-3,6,12-trione Applications

Tribulus terrestris Fingerprinting

(25R)-Spirost-4-ene-3,6,12-trione is suitable for in vitro P2X3 purinoceptor antagonist assays in recombinant rat P2X3 receptor systems expressed in Xenopus oocytes, where it demonstrates an EC50 of 80 nM [1]. This application is not supported by common in-class sapogenins such as hecogenin, tigogenin, or gitogenin, which lack documented P2X3 activity. Procurement of this specific compound is required for P2X3-targeted screening programs.

Spirostane SAR Studies

Researchers investigating lipoxygenase-mediated arachidonic acid metabolism pathways should select (25R)-Spirost-4-ene-3,6,12-trione as a potent lipoxygenase inhibitor [1]. The 6-oxo group present in this compound is absent in the more common (25R)-spirost-4-ene-3,12-dione analog, which instead exhibits neutrophil superoxide inhibition and anti-histamine release activity [2]. This functional divergence mandates compound-specific selection for lipoxygenase studies.

In Vivo PK & Formulation

For experiments examining the induction of monocyte differentiation from undifferentiated proliferating cells, (25R)-Spirost-4-ene-3,6,12-trione provides a defined chemical probe [1]. This differentiation-inducing property is not documented for the five co-isolated known sapogenins from Tribulus terrestris (hecogenin, tigogenin, gitogenin, hecogenone, (25R)-spirost-4-ene-3,12-dione), making this compound the required selection for monocyte commitment pathway investigations.

Natural Product Reference Standard and Analytical Method Development

(25R)-Spirost-4-ene-3,6,12-trione serves as an authenticated reference standard for natural product research, with its structure validated by 2D NMR spectroscopic techniques [1]. The (25R)-configuration can be analytically confirmed via ¹H NMR chemical shift patterns characteristic of 27-Me orientation in 25R-spirostanes [2], providing a traceable stereochemical identity for quality control and analytical method development applications.

Application

Selection Property

Validation Focus

T. terrestris extract standardization

High-purity analytical standard

HPLC method reproducibility

Spirostane SAR studies

Physicochemical differentiation (LogP, Δ4)

Pharmacophore contribution interpretation

In vivo formulation research

Aqueous solubility profile

Formulation-dependent exposure context

• [1] BindingDB. (25R)-Spirost-4-ene-3,6,12-trione P2X3 Antagonist Activity Data. BindingDB PrimarySearch_ki. 2012. View Source
• [2] Medical University of Lublin. MeSH Concept Record: (25R)-Spirost-4-ene-3,6,12-trione. PPM Repository. View Source